Cas no 725687-84-3 (6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid)

• Product Name: 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid
• CAS No: 725687-84-3
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• MDL: MFCD03420061
• CID: 3111326
• PubChem ID: 3607183
• Update Time: 2025-06-08

6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid
• VS-06289
• CS-0317247
• AB01327998-02
• 725687-84-3
• STK450222
• 6,8-Dimethyl-2-(o-tolyl)quinoline-4-carboxylic acid
• AKOS003352953
• H20937
• ALBB-000545
• BBL017570
• 6,8-Dimethyl-2-(o-tolyl)quinoline-4-carboxylicacid
• NCGC00335601-01
• MFCD03420061
• SB69324

• MDL： MFCD03420061
• Inchi： 1S/C19H17NO2/c1-11-8-13(3)18-15(9-11)16(19(21)22)10-17(20-18)14-7-5-4-6-12(14)2/h4-10H,1-3H3,(H,21,22)
• InChI Key： ISRKMRYQBAUEGW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=CC=2C)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Exact Mass: 291.125928785Da
• Monoisotopic Mass: 291.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 473.1±33.0 °C at 760 mmHg
• Flash Point: 239.9±25.4 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid

Introduction to 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid (CAS No. 725687-84-3)

6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 725687-84-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The structural framework of 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid incorporates a quinoline core substituted with methyl groups at the 6th and 8th positions, and a 2-methylphenyl (meta-xylene) group at the 2nd position, alongside a carboxylic acid functional group at the 4th position. Such structural features contribute to its unique chemical properties and biological interactions, making it a subject of intense study in synthetic organic chemistry and drug discovery.

The significance of 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid lies in its potential as a pharmacophore in the development of novel therapeutic agents. Quinoline derivatives have a long history in medicine, with several well-known drugs such as chloroquine and mefloquine being derived from this class of compounds. The modifications present in 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid, particularly the presence of methyl groups and the carboxylic acid moiety, are strategically designed to enhance its binding affinity and selectivity towards biological targets. This tailored molecular design is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid and biological targets. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies suggest that this compound may interact with proteins implicated in inflammation and cancer progression. The quinoline core is known to exhibit anti-inflammatory properties, while the carboxylic acid group can participate in hydrogen bonding interactions, enhancing binding specificity.

In vitro experiments have begun to elucidate the pharmacological profile of 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid. Initial assays indicate that it demonstrates moderate inhibitory activity against certain kinases associated with tumor growth. The presence of multiple substituents on the quinoline ring system appears to modulate its binding affinity and selectivity, allowing for fine-tuning of its biological activity. Additionally, the carboxylic acid group provides a site for further derivatization, enabling the synthesis of analogs with enhanced pharmacological properties.

The synthesis of 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid represents a challenging yet rewarding endeavor for organic chemists. The construction of the quinoline scaffold requires multi-step synthetic strategies involving cyclization reactions and functional group transformations. The introduction of methyl groups at specific positions demands precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective substitutions on the quinoline ring system.

The role of 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable scaffold for structure-based drug design, providing insights into how modifications on the quinoline core influence biological activity. By studying analogs derived from this compound, researchers can identify key structural features responsible for binding interactions with target proteins. This information is instrumental in developing new drugs with improved efficacy and reduced side effects.

The future prospects for 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid are promising, with ongoing research aimed at exploring its potential in treating various diseases. Preclinical studies are underway to evaluate its safety profile and pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. The integration of high-throughput screening technologies will accelerate the discovery process by identifying novel derivatives with enhanced therapeutic potential.

In conclusion,6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid (CAS No. 725687-84-3) is a structurally complex and biologically relevant compound with significant implications in pharmaceutical research. Its unique chemical properties make it a promising candidate for drug development targeting various diseases. As our understanding of its pharmacological effects deepens through further studies,6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carboxylic acid is poised to contribute substantially to advancements in medicinal chemistry.